Cas no 1140-55-2 (N-ethyl-2-(naphthalen-1-yl)acetamide)

• Product Name: N-ethyl-2-(naphthalen-1-yl)acetamide
• CAS No: 1140-55-2
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD05670717
• CID: 5156957
• Update Time: 2026-03-04

N-ethyl-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-(naphthalen-1-yl)acetamide
• 1-Naphthaleneacetamide, N-ethyl-

• MDL： MFCD05670717
• Inchi： 1S/C14H15NO/c1-2-15-14(16)10-12-8-5-7-11-6-3-4-9-13(11)12/h3-9H,2,10H2,1H3,(H,15,16)
• InChI Key： FXWOACKMLDZSQC-UHFFFAOYSA-N
• SMILES： C1(CC(NCC)=O)=C2C(C=CC=C2)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-ethyl-2-(naphthalen-1-yl)acetamide

Recent Advances in the Study of N-ethyl-2-(naphthalen-1-yl)acetamide (CAS: 1140-55-2) in Chemical Biology and Pharmaceutical Research

N-ethyl-2-(naphthalen-1-yl)acetamide (CAS: 1140-55-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its naphthalene core and ethylacetamide side chain, has been the subject of various studies aimed at exploring its biological activities, pharmacological properties, and potential therapeutic uses. The following sections provide an overview of the latest research findings related to this compound, highlighting its significance in the field.

Recent studies have focused on the synthesis and structural optimization of N-ethyl-2-(naphthalen-1-yl)acetamide to enhance its bioactivity and pharmacokinetic properties. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve high yields and purity. These efforts have led to the development of derivatives with improved solubility and bioavailability, which are critical for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that N-ethyl-2-(naphthalen-1-yl)acetamide exhibits promising anti-inflammatory and analgesic properties. Mechanistic studies suggest that the compound modulates key signaling pathways, such as the NF-κB and MAPK pathways, which are implicated in inflammatory responses. Additionally, its ability to inhibit cyclooxygenase (COX) enzymes has been explored, positioning it as a potential candidate for the development of novel non-steroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory effects, N-ethyl-2-(naphthalen-1-yl)acetamide has shown potential in oncology research. Preliminary findings indicate that the compound induces apoptosis in certain cancer cell lines, particularly those associated with breast and prostate cancers. Researchers are investigating its mechanism of action, with a focus on its interaction with cellular targets such as Bcl-2 family proteins and caspases. These studies are still in the early stages, but the results are encouraging for future drug development efforts.

The pharmacokinetic profile of N-ethyl-2-(naphthalen-1-yl)acetamide has also been a subject of investigation. Recent pharmacokinetic studies in rodent models have revealed favorable absorption and distribution characteristics, although challenges related to metabolism and excretion remain. Efforts are underway to optimize the compound's half-life and reduce potential toxicity, which are essential steps toward clinical translation.

In conclusion, N-ethyl-2-(naphthalen-1-yl)acetamide (CAS: 1140-55-2) represents a promising scaffold for the development of new therapeutic agents. Its diverse biological activities, coupled with ongoing advancements in synthetic and pharmacological research, underscore its potential in addressing unmet medical needs. Future studies should focus on further elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical and clinical settings.